![molecular formula C15H19NO2 B7475827 N-(2-adamantyl)furan-3-carboxamide](/img/structure/B7475827.png)
N-(2-adamantyl)furan-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-adamantyl)furan-3-carboxamide (AFA) is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. AFA belongs to the class of adamantane derivatives, which have been extensively studied for their pharmacological properties. AFA has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.
Scientific Research Applications
N-(2-adamantyl)furan-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6. This compound has also been found to exhibit anti-cancer properties by inducing apoptosis in cancer cells and inhibiting the growth of tumors. Furthermore, this compound has been found to exhibit anti-viral properties by inhibiting the replication of various viruses, including influenza and HIV.
Mechanism of Action
The mechanism of action of N-(2-adamantyl)furan-3-carboxamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been found to inhibit the activity of the NF-kappaB signaling pathway, which plays a crucial role in inflammation and cancer. This compound has also been found to inhibit the activity of the proteasome, which is involved in the degradation of proteins. Furthermore, this compound has been found to inhibit the activity of the reverse transcriptase enzyme, which is involved in the replication of HIV.
Biochemical and physiological effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as TNF-alpha and IL-6, and increase the levels of anti-inflammatory cytokines, such as IL-10. This compound has also been found to induce apoptosis in cancer cells and inhibit the growth of tumors. Furthermore, this compound has been found to inhibit the replication of various viruses, including influenza and HIV.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2-adamantyl)furan-3-carboxamide in lab experiments is its broad range of biological activities. This compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties, making it a versatile compound for various applications. However, one of the limitations of using this compound in lab experiments is its toxicity. This compound has been found to exhibit cytotoxic effects at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of N-(2-adamantyl)furan-3-carboxamide. One of the areas of interest is the development of this compound-based drugs for the treatment of various diseases, such as cancer and viral infections. Another area of interest is the investigation of the mechanism of action of this compound, which can provide insights into its therapeutic potential. Furthermore, the synthesis of novel this compound derivatives with improved pharmacological properties is also an area of interest. Finally, the development of new methods for the synthesis of this compound can facilitate its use in various applications.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound exhibits various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The synthesis of this compound involves a multistep process, and its purity can be confirmed through various analytical techniques. This compound has been found to inhibit various enzymes and signaling pathways, and its mechanism of action is not fully understood. This compound has been found to exhibit various biochemical and physiological effects, and its use in lab experiments has both advantages and limitations. Finally, there are several future directions for the study of this compound, including the development of this compound-based drugs and the investigation of its mechanism of action.
Synthesis Methods
N-(2-adamantyl)furan-3-carboxamide can be synthesized through a multistep process involving the reaction of adamantane with various reagents. One of the most common methods for the synthesis of this compound involves the reaction of adamantane with furan-3-carboxylic acid chloride in the presence of a base, followed by the addition of an amine to form the final product. The purity of the synthesized this compound can be confirmed through various analytical techniques, such as HPLC and NMR.
properties
IUPAC Name |
N-(2-adamantyl)furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO2/c17-15(11-1-2-18-8-11)16-14-12-4-9-3-10(6-12)7-13(14)5-9/h1-2,8-10,12-14H,3-7H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTEOZGKURNLSLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)C3NC(=O)C4=COC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.